10.1039/B922166B | Novel access to azaphosphiridine complexes and first applications using Brønsted acid-induced ring expansion reactions†

Novel access to azaphosphiridine complexes and first applications using Brønsted acid-induced ring expansion reactions†

Dalton Transactions Pub Date: 2010-02-23 DOI: 10.1039/B922166B

Abstract

Synthesis of azaphosphiridine complexes 3a-e was achieved via thermal group transfer reaction using 2H-azaphosphirene complex 1 and N-methyl C-aryl imines 2a-e (i) or via reaction of transient Li/Cl phosphinidenoid complex 5 (prepared from dichloro(organo)phosphane complex 4) using 2a-c (ii), respectively. Reaction of complexes 3a,d and trifluoromethane sulfonic acid in the presence of dimethyl cyanamide led to a highly bond- and regioselective ring expansion yielding 1,3,4σ³λ³-diazaphosphol-2-ene complexes 8a,d after deprotonation with NEt₃. ³¹P NMR reaction monitoring revealed that protonation of complex 3a yields the azaphosphiridinium complex 6a, unambiguously identified by NMR spectroscopy at low temperature. All isolated products were characterized by multinuclear NMR spectroscopy, IR and UV/Vis (for 3a,d, 6a, 8a,d), MS and single-crystal X-ray crystallography in the cases of complexes 3b-d, 8a and 8d. DFT studies on the reaction mechanism and compliance constants of the model complex of 6a are presented.

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Novel access to azaphosphiridine complexes and first applications using Brønsted acid-induced ring expansion reactions†

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